1-(1-methoxy-2-naphthoyl)pyrrolidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1-methoxy-2-naphthoyl)pyrrolidine, also known as MN-25, is a synthetic cannabinoid that has gained attention in scientific research due to its potential therapeutic applications. This compound is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, which have been widely studied for their effects on the endocannabinoid system.
Mechanism of Action
The mechanism of action of 1-(1-methoxy-2-naphthoyl)pyrrolidine involves binding to the CB1 and CB2 receptors in the endocannabinoid system, which leads to the activation of downstream signaling pathways. This results in the modulation of various physiological processes, including pain perception, inflammation, and mood.
Biochemical and Physiological Effects:
1-(1-methoxy-2-naphthoyl)pyrrolidine has been shown to have a range of biochemical and physiological effects, including analgesic, anti-inflammatory, anxiolytic, and neuroprotective properties. These effects have been demonstrated in various in vitro and in vivo studies, including animal models of pain and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of 1-(1-methoxy-2-naphthoyl)pyrrolidine for lab experiments is its high affinity for the CB1 and CB2 receptors, which makes it a useful tool for studying the endocannabinoid system. However, one limitation is the lack of long-term safety data for this compound, which may limit its use in certain types of experiments.
Future Directions
There are many potential future directions for research on 1-(1-methoxy-2-naphthoyl)pyrrolidine, including investigating its effects on specific physiological processes such as pain and inflammation, as well as exploring its potential as a therapeutic agent for various conditions such as chronic pain and anxiety disorders. Additionally, further studies are needed to determine the long-term safety profile of this compound, which will be important for its potential use in clinical settings.
Synthesis Methods
The synthesis of 1-(1-methoxy-2-naphthoyl)pyrrolidine involves the reaction of 1-(2-naphthoyl)pyrrolidine with methoxyamine hydrochloride in the presence of a base, followed by purification through chromatography. This method has been described in detail in a patent application filed by the inventors of 1-(1-methoxy-2-naphthoyl)pyrrolidine.
Scientific Research Applications
1-(1-methoxy-2-naphthoyl)pyrrolidine has been investigated for its potential therapeutic applications in various fields of research, including neuroscience, pharmacology, and toxicology. In particular, 1-(1-methoxy-2-naphthoyl)pyrrolidine has been shown to have a high affinity for the CB1 and CB2 receptors in the endocannabinoid system, which are involved in the regulation of various physiological processes such as pain, inflammation, and anxiety.
properties
IUPAC Name |
(1-methoxynaphthalen-2-yl)-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2/c1-19-15-13-7-3-2-6-12(13)8-9-14(15)16(18)17-10-4-5-11-17/h2-3,6-9H,4-5,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXCDTFAHXXOIKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC2=CC=CC=C21)C(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.